Cas no 950265-98-2 (3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole)

• Product Name: 3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole
• CAS No: 950265-98-2
• MF: C₃₀H₂₃N₃O₂S
• MW: 489.587525606155
• CID: 5430550
• Update Time: 2025-07-10

3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-(3-methylphenyl)-3-pyrrol-1-ylthiophen-2-yl]-3-(4-phenylmethoxyphenyl)-1,2,4-oxadiazole
• 3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole

• Inchi： 1S/C30H23N3O2S/c1-21-8-7-11-24(18-21)26-20-36-28(27(26)33-16-5-6-17-33)30-31-29(32-35-30)23-12-14-25(15-13-23)34-19-22-9-3-2-4-10-22/h2-18,20H,19H2,1H3
• InChI Key： XVWYULYNESAZAF-UHFFFAOYSA-N
• SMILES： O1C(C2SC=C(C3=CC=CC(C)=C3)C=2N2C=CC=C2)=NC(C2=CC=C(OCC3=CC=CC=C3)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole

Recent Advances in the Study of 3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole (CAS: 950265-98-2)

The compound 3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole (CAS: 950265-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. Researchers have synthesized and evaluated a series of derivatives, with 3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole showing promising activity in preclinical models. The compound's unique structural features, including the 1,2,4-oxadiazole core and the benzyloxy-phenyl moiety, are believed to contribute to its biological efficacy.

In vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinases and receptors, which are often dysregulated in various diseases. For instance, it has shown significant activity against protein kinases involved in cell proliferation and survival, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, with promising results.

Further investigations into the pharmacokinetics and pharmacodynamics of 3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole are underway. Preliminary data indicate favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. However, challenges such as optimizing its selectivity and minimizing off-target effects remain to be addressed.

In conclusion, the compound 3-4-(benzyloxy)phenyl-5-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl-1,2,4-oxadiazole represents a promising candidate for further development in drug discovery. Its multifaceted biological activities and favorable physicochemical properties make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action and evaluating its efficacy in more complex disease models.